Cas no 100695-71-4 (1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)-)

• Product Name: 1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)-
• CAS No: 100695-71-4
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 153716
• PubChem ID: 180906
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetamide,5,7-dimethyl-N-(1-methyl-1-phenylethyl)-
• 2-(5,7-dimethyl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
• 100695-71-4
• DTXSID30143454
• 1,2-Benzisoxazole-3-acetamide, 5,7-dimethyl-N-(1-methyl-1-phenylethyl)-

• Inchi： 1S/C20H22N2O2/c1-13-10-14(2)19-16(11-13)17(22-24-19)12-18(23)21-20(3,4)15-8-6-5-7-9-15/h5-11H,12H2,1-4H3,(H,21,23)
• InChI Key： BDTFDMBJOIOGTM-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC(C)=CC=2C(CC(NC(C)(C)C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 322.16826
• Monoisotopic Mass: 322.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 552.6°Cat760mmHg
• Flash Point: 288°C
• Refractive Index: 1.59
• PSA: 55.13
• LogP: 4.42950